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Compound of Interest

Compound Name:
3-(Tetrahydrofuran-2-

ylmethoxy)propan-1-amine

Cat. No.: B1355620 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine (CAS No. 62035-48-7). The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations. This guidance is intended for researchers, scientists, and drug

development professionals.

Due to the presence of both a tetrahydrofuran ether group and a primary amine, this compound

requires careful handling as it presents multiple hazards. While a specific Safety Data Sheet

(SDS) for this exact molecule is not readily available, data from structurally similar compounds,

such as 3-(aminomethyl)tetrahydrofuran, indicate that it should be treated as a flammable liquid

that can cause skin and eye irritation.[1] The tetrahydrofuran moiety also suggests a potential

for peroxide formation upon prolonged storage, especially in the presence of air and light.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to work in a well-ventilated area,

preferably a chemical fume hood, and to wear appropriate Personal Protective Equipment

(PPE).
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat and closed-toe shoes.

Quantitative Data Summary
The following table summarizes key hazard information extrapolated from related chemical

structures. This data is critical for understanding the risks associated with handling and

disposal.

Hazard Classification Description Precautionary Statements

Flammable Liquid
Assumed to be a flammable

liquid and vapor.[1]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1]

Skin Irritation Causes skin irritation.[1]

Wash skin thoroughly after

handling. Wear protective

gloves.[1]

Eye Irritation
Causes serious eye irritation.

[1]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.[1]

Peroxide Formation
Potential to form explosive

peroxides upon storage.

Test for peroxides before

disposal, especially if the

container has been opened for

an extended period.

Amine Reactivity
Reacts with acids and

oxidizing agents.

Segregate from incompatible

materials.

Step-by-Step Disposal Protocol
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Adherence to the following protocol is crucial for the safe disposal of 3-(Tetrahydrofuran-2-
ylmethoxy)propan-1-amine.

1. Waste Identification and Segregation:

Designate a specific, compatible, and clearly labeled hazardous waste container for 3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine and any materials contaminated with it
(e.g., pipette tips, gloves, absorbent pads).
The container must be made of a material compatible with organic amines and ethers.
Crucially, do not mix this waste with acidic waste or waste containing oxidizing agents.

2. Waste Collection and Labeling:

Collect all waste containing 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine in the
designated container.
Securely cap the container when not in use.
Label the container clearly with "Hazardous Waste," the full chemical name "3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine," the CAS number "62035-48-7," and an
indication of the hazards (e.g., "Flammable," "Irritant").

3. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated satellite accumulation
area.
Ensure the storage area is away from sources of ignition and incompatible materials.

4. Disposal of Empty Containers:

Empty containers that held 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine must be
triple-rinsed with a suitable solvent (e.g., methanol or ethanol).
Collect the rinsate as hazardous waste in the designated liquid waste container.
After triple-rinsing, deface the original label on the container before disposal in accordance
with your institution's guidelines for chemically contaminated glassware or plastic.

5. Professional Disposal:

Do not dispose of 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine down the drain or in
the regular trash.
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

Experimental Protocol: Peroxide Testing
For containers that have been opened and stored for an extended period, testing for the

presence of peroxides is a critical safety measure before disposal.

Methodology:

Obtain commercially available peroxide test strips.

In a chemical fume hood, carefully open the container of 3-(Tetrahydrofuran-2-
ylmethoxy)propan-1-amine.

Dip the test strip into the liquid for the time specified in the manufacturer's instructions.

Remove the strip and compare the color change to the provided chart to determine the

peroxide concentration.

If the peroxide concentration is above the acceptable limit set by your institution's EHS

department, consult them for specific procedures on how to handle and dispose of the

peroxidized material. Do not attempt to handle or dispose of highly peroxidized material

without expert guidance.
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Start: Have 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine Waste
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Caption: Disposal workflow for 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine.
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Handling 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine

Recognize Hazards:
- Flammable

- Skin/Eye Irritant
- Potential Peroxide Former

- Amine Reactivity

Wear Required PPE Work in a Fume Hood Segregate from Incompatibles
(Acids, Oxidizers)

Follow Proper Disposal Protocol

Click to download full resolution via product page

Caption: Key safety considerations for handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1355620#3-tetrahydrofuran-2-
ylmethoxy-propan-1-amine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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